Cas no 1803782-47-9 (Ethyl 6-cyano-2-methoxy-3-methylphenylacetate)
Ethyl 6-cyano-2-methoxy-3-methylphenylacetate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 6-cyano-2-methoxy-3-methylphenylacetate
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- Inchi: 1S/C13H15NO3/c1-4-17-12(15)7-11-10(8-14)6-5-9(2)13(11)16-3/h5-6H,4,7H2,1-3H3
- InChI Key: DRJBZKQRUZMAGX-UHFFFAOYSA-N
- SMILES: O(C)C1C(C)=CC=C(C#N)C=1CC(=O)OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 307
- XLogP3: 2.1
- Topological Polar Surface Area: 59.3
Ethyl 6-cyano-2-methoxy-3-methylphenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010011899-1g |
Ethyl 6-cyano-2-methoxy-3-methylphenylacetate |
1803782-47-9 | 97% | 1g |
1,504.90 USD | 2021-07-06 |
Ethyl 6-cyano-2-methoxy-3-methylphenylacetate Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
Additional information on Ethyl 6-cyano-2-methoxy-3-methylphenylacetate
Comprehensive Overview of Ethyl 6-cyano-2-methoxy-3-methylphenylacetate (CAS No. 1803782-47-9): Properties, Applications, and Industry Insights
Ethyl 6-cyano-2-methoxy-3-methylphenylacetate (CAS No. 1803782-47-9) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a cyano group (-CN) and a methoxy group (-OCH3) attached to a phenyl ring, which enhances its reactivity and versatility in synthetic pathways. Its ethyl ester moiety further improves solubility, making it valuable for formulation development. Researchers are increasingly exploring its potential as a key intermediate in drug discovery, particularly for targeting enzyme inhibition and receptor modulation.
In recent years, the demand for high-purity intermediates like Ethyl 6-cyano-2-methoxy-3-methylphenylacetate has surged, driven by advancements in green chemistry and sustainable synthesis. A 2023 market analysis highlighted its role in optimizing catalytic processes, reducing waste generation, and improving atom economy. The compound’s structural motifs align with trends in fragment-based drug design (FBDD), where small molecules are used to probe biological targets. This has led to a spike in search queries such as "CAS 1803782-47-9 supplier" and "6-cyano-2-methoxy-3-methylphenylacetate applications," reflecting industrial interest.
From a technical perspective, the physicochemical properties of Ethyl 6-cyano-2-methoxy-3-methylphenylacetate include a molecular weight of 233.26 g/mol and a logP value indicative of moderate lipophilicity, critical for bioavailability studies. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify its purity, with industry standards requiring ≥98% for research-grade material. Notably, its stability under ambient conditions makes it suitable for long-term storage, a frequently searched topic among laboratory managers.
The compound’s relevance extends to crop protection, where derivatives of phenylacetate are investigated for their herbicidal and fungicidal properties. Patent filings from 2020–2024 reveal its incorporation into next-generation agrochemicals, addressing challenges like resistance management. Concurrently, forums discuss its compatibility with biodegradable formulations, tying into the broader discourse on environmental impact reduction—a hotspot in SEO trends.
Quality control protocols for CAS 1803782-47-9 emphasize chromatographic separation and mass spectrometry to detect trace impurities. Regulatory compliance, particularly with REACH and FDA guidelines, is another trending search term, underscoring the need for transparent documentation. As synthetic methodologies evolve, flow chemistry and microwave-assisted synthesis are being tested to scale production efficiently—a topic garnering attention in academic publications.
In conclusion, Ethyl 6-cyano-2-methoxy-3-methylphenylacetate exemplifies the intersection of innovation and practicality in fine chemicals. Its dual utility in life sciences and material optimization positions it as a compound of enduring significance, with research trajectories likely to expand in alignment with precision medicine and sustainable agriculture movements.
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